Cas no 97704-26-2 (2-methyl-1-(4-methylphenyl)cyclohexan-1-ol)

• Product Name: 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol
• CAS No: 97704-26-2
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD12152927
• CID: 5234576
• PubChem ID: 60794799
• Update Time: 2026-03-08

2-methyl-1-(4-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-methyl-1-(4-methylphenyl)-
• 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol

• MDL： MFCD12152927
• Inchi： 1S/C14H20O/c1-11-6-8-13(9-7-11)14(15)10-4-3-5-12(14)2/h6-9,12,15H,3-5,10H2,1-2H3
• InChI Key： XVGSGLOLKQWSEX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)(O)CCCCC1C

Additional information on 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol

Chemical Profile of 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol (CAS No. 97704-26-2)

2-methyl-1-(4-methylphenyl)cyclohexan-1-ol, identified by its CAS number 97704-26-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane backbone substituted with a phenyl ring at the 1-position and a methyl group at the 2-position, presents a unique structural framework that makes it a promising candidate for further chemical and biological exploration.

The structural motif of 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol combines elements of aromaticity with the flexibility of a cyclohexane ring, creating a potential scaffold for drug discovery. The presence of two methyl groups—one directly attached to the cyclohexane ring and another on the phenyl ring—introduces steric and electronic variations that can be exploited to modulate biological activity. Such structural features are often explored in medicinal chemistry due to their ability to influence molecular interactions with biological targets.

In recent years, the synthesis and functionalization of substituted cyclohexanes have been extensively studied for their potential applications in developing novel therapeutic agents. The compound 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol exemplifies this trend, as its framework can be modified to yield derivatives with enhanced pharmacological properties. For instance, researchers have investigated analogous compounds for their potential role in modulating enzyme activity, particularly in cases where precise steric hindrance is required to achieve high selectivity.

The 4-methylphenyl moiety in 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol contributes to the compound's aromatic character, which is often associated with improved binding affinity to biological targets. This aromatic component, combined with the cyclohexane ring's conformational flexibility, allows for diverse interactions with proteins and enzymes. Such structural versatility has been leveraged in the development of kinase inhibitors, where the balance between hydrophobicity and steric bulk is critical for efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol for potential biological activity. Molecular docking studies have suggested that derivatives of this compound may interact with specific binding pockets on target proteins, making them candidates for further optimization. These studies often rely on high-quality crystal structures of protein targets, which provide detailed insights into how small molecules can be designed to fit these pockets effectively.

The synthesis of 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include Friedel-Crafts alkylation followed by reduction and functional group interconversion. The precision required in these reactions underscores the importance of advanced catalytic systems and reaction conditions that ensure high yields and purity. Such synthetic approaches are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical development.

From a biological perspective, 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol has been examined for its potential role as an intermediate in synthesizing more complex bioactive molecules. Its structural features make it a versatile building block for constructing libraries of compounds that can be screened for various pharmacological activities. For example, modifications at the cyclohexane ring or the phenyl group could lead to derivatives with improved solubility, metabolic stability, or target specificity.

The growing interest in natural product-inspired scaffolds has also influenced the design of synthetic pathways for compounds like 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol. By mimicking structural motifs found in biologically active natural products, chemists can create molecules with predetermined biological profiles. This approach leverages decades of evolutionary optimization by nature, streamlining the drug discovery process while maintaining a high likelihood of success.

In conclusion, 2-methyl-1-(4-methylphenyl)cyclohexan-1-ol (CAS No. 97704-26-2) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural composition offers opportunities for developing novel therapeutic agents through both synthetic chemistry and computational biology. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a valuable asset in the quest for innovative medicines.